3-{[5-(4-Methoxy-3-methylbenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid
3-{[5-(4-Methoxy-3-methylbenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid
Brand Name:
Vulcanchem
CAS No.:
443872-80-8
VCID:
VC0475275
InChI:
InChI=1S/C20H18N2O4S/c1-12-9-13(7-8-16(12)26-3)10-17-18(23)22(2)20(27-17)21-15-6-4-5-14(11-15)19(24)25/h4-11H,1-3H3,(H,24,25)/b17-10-,21-20?
SMILES:
CC1=C(C=CC(=C1)C=C2C(=O)N(C(=NC3=CC=CC(=C3)C(=O)O)S2)C)OC
Molecular Formula:
C20H18N2O4S
Molecular Weight:
382.4g/mol
3-{[5-(4-Methoxy-3-methylbenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid
CAS No.: 443872-80-8
Main Products
VCID: VC0475275
Molecular Formula: C20H18N2O4S
Molecular Weight: 382.4g/mol
CAS No. | 443872-80-8 |
---|---|
Product Name | 3-{[5-(4-Methoxy-3-methylbenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid |
Molecular Formula | C20H18N2O4S |
Molecular Weight | 382.4g/mol |
IUPAC Name | 3-[[(5Z)-5-[(4-methoxy-3-methylphenyl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid |
Standard InChI | InChI=1S/C20H18N2O4S/c1-12-9-13(7-8-16(12)26-3)10-17-18(23)22(2)20(27-17)21-15-6-4-5-14(11-15)19(24)25/h4-11H,1-3H3,(H,24,25)/b17-10-,21-20? |
Standard InChIKey | UEXVXMUUOLKULW-LXBZPWOBSA-N |
Isomeric SMILES | CC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=NC3=CC=CC(=C3)C(=O)O)S2)C)OC |
SMILES | CC1=C(C=CC(=C1)C=C2C(=O)N(C(=NC3=CC=CC(=C3)C(=O)O)S2)C)OC |
Canonical SMILES | CC1=C(C=CC(=C1)C=C2C(=O)N(C(=NC3=CC=CC(=C3)C(=O)O)S2)C)OC |
PubChem Compound | 1228999 |
Last Modified | Nov 11 2021 |
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